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Compound Name: llicic Acid

Cat. No.: B15595830

For Researchers, Scientists, and Drug Development Professionals

Abstract

llicic acid (CAS: 4586-68-9), a naturally occurring eudesmane sesquiterpenoid, has emerged
as a compound of significant interest in pharmacological research. Primarily isolated from plant
species of the Asteraceae family, such as Inula viscosa and Laggera pterodonta, it has
demonstrated promising anti-inflammatory and anti-cancer activities.[1] This technical guide
provides a comprehensive overview of llicic acid, including its physicochemical properties,
biological activities, and detailed experimental protocols. The mechanisms of action, focusing
on the inhibition of the leukotriene biosynthesis pathway and the induction of apoptosis in
cancer cells, are detailed and visualized. This document is intended to serve as a core
resource for researchers exploring the therapeutic potential of llicic acid.

Physicochemical Properties

llicic acid is a sesquiterpenoid characterized by a C15 backbone. Its chemical and physical
properties are summarized in the table below, providing essential data for experimental design
and formulation.
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Property Value Reference
CAS Number 4586-68-9 [2]
Molecular Formula C15H2403

Molecular Weight 252.35 g/mol

2-[(2R,4aR,8R,8aR)-8-

hydroxy-4a,8-dimethyl-
IUPAC Name 1,2,3,4,5,6,7,8a-

octahydronaphthalen-2-

yl]prop-2-enoic acid

Type of Compound Sesquiterpenoid [2]
Physical Description Powder [2]
Purity (Typical) 95% - >98% [11[2]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [1]
Acetate, DMSO, Acetone

Biological Activities and Mechanism of Action

llicic acid exhibits a range of biological effects, with its anti-inflammatory and anti-cancer
properties being the most extensively studied.

Anti-inflammatory Activity

llicic acid has demonstrated significant anti-inflammatory effects, which are believed to be
mediated through its interference with the arachidonic acid cascade. Specifically, it has been
shown to inhibit leukotriene biosynthesis and interfere with phospholipase A2 (PLA2)-induced
mast cell degranulation.[1]

In a key in vivo study, llicic acid was evaluated using the 12-O-tetradecanoylphorbol-13-
acetate (TPA)-induced mouse ear edema model. It displayed potent activity with a dose that
inhibits by 50% (ID50).
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Assay Model ID50 Value Reference

TPA-induced Acute ) )
Swiss Female Mice 0.650 pumol per ear [1]

Edema

The proposed mechanism involves the inhibition of enzymes in the leukotriene pathway,

reducing the production of these potent pro-inflammatory mediators.
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Dried Plant Material
(e.g., Inula viscosa)

Solvent Extraction

(e.g., Hexane, Chloroform, Methanol)

Crude Extract

Bioassay-Guided Fractionation
(Column Chromatography)

Active Fractions

Purification
(e.g., HPLC)

Pure llicic Acid
(>98%)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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